Cas no 866813-37-8 (2-6-methoxy-3-(4-methoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methoxyphenyl)acetamide)

• Product name: 2-6-methoxy-3-(4-methoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methoxyphenyl)acetamide
• CAS No: 866813-37-8
• MF: C₂₇H₂₄N₂O₆
• MW: 472.489267349243
• CID: 5912916
• PubChem ID: 2137961

2-6-methoxy-3-(4-methoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-6-methoxy-3-(4-methoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methoxyphenyl)acetamide
• 866813-37-8
• F1605-0413
• 2-[6-methoxy-3-(4-methoxybenzoyl)-4-oxoquinolin-1-yl]-N-(4-methoxyphenyl)acetamide
• 2-(6-methoxy-3-(4-methoxybenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(4-methoxyphenyl)acetamide
• AKOS001818604
• 2-[6-methoxy-3-(4-methoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-methoxyphenyl)acetamide
• 1(4H)-Quinolineacetamide, 6-methoxy-3-(4-methoxybenzoyl)-N-(4-methoxyphenyl)-4-oxo-

• Inchi： 1S/C27H24N2O6/c1-33-19-8-4-17(5-9-19)26(31)23-15-29(24-13-12-21(35-3)14-22(24)27(23)32)16-25(30)28-18-6-10-20(34-2)11-7-18/h4-15H,16H2,1-3H3,(H,28,30)
• InChI Key： DVFDPWPCXZXNPM-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(OC)C=C2)=O)C2=C(C=C(OC)C=C2)C(=O)C(C(=O)C2=CC=C(OC)C=C2)=C1

Computed Properties

• Exact Mass: 472.16343649g/mol
• Monoisotopic Mass: 472.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 798
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 94.2Ų

Experimental Properties

• Density: 1.302±0.06 g/cm3(Predicted)
• Boiling Point: 719.6±60.0 °C(Predicted)
• pka: 13.15±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aroylquinolines

Additional information on 2-6-methoxy-3-(4-methoxybenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-methoxyphenyl)acetamide

2-6-Methoxy-3-(4-Methoxybenzoyl)-4-Oxo-1,4-Dihydroquinolin-1-Yl-N-(4-Methoxyphenyl)Acetamide

The compound 2-6-Methoxy-3-(4-Methoxybenzoyl)-4-Oxo-1,4-Dihydroquinolin-1-Yl-N-(4-Methoxyphenyl)Acetamide (CAS No: 866813-37-8) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound is characterized by its complex structure, which includes a quinoline core substituted with methoxy groups and a benzoyl moiety, as well as an acetamide group attached to a 4-methoxyphenyl ring. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a subject of interest for researchers worldwide.

Recent studies have highlighted the antioxidant properties of this compound, which are attributed to its ability to scavenge free radicals and inhibit oxidative stress. This property makes it a promising candidate for applications in the development of antiaging skincare products and nutraceuticals. Additionally, the bioavailability of this compound has been investigated in preclinical models, revealing its potential as a drug delivery agent due to its ability to enhance the solubility and stability of hydrophobic drugs.

The synthesis of 2-6-Methoxy-3-(4-Methoxybenzoyl)-4-Oxo-1,4-Dihydroquinolin-1-Yl-N-(4-Methoxyphenyl)Acetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring that the compound can be produced on a larger scale for commercial applications.

In terms of biological activity, this compound has shown modest inhibitory effects on certain enzymes associated with inflammatory pathways. This suggests its potential role in the development of anti-inflammatory drugs for chronic conditions such as arthritis and cardiovascular diseases. Furthermore, its ability to interact with cellular membranes has led to exploratory studies in the field of nanotechnology, where it is being evaluated as a component in drug delivery systems.

One of the most exciting developments involving this compound is its application in bioimaging technologies. The methoxy groups present in its structure facilitate its uptake by specific cellular pathways, making it an ideal candidate for fluorescent labeling agents used in diagnostic imaging. Recent advancements in fluorescence microscopy have enabled researchers to visualize cellular processes with unprecedented clarity using this compound as a probe.

Despite its promising properties, further research is required to fully understand the toxicological profile of this compound and its long-term effects on human health. Regulatory agencies have emphasized the need for comprehensive safety assessments before it can be approved for clinical use or commercial distribution.

In conclusion, 2-6-Methoxy-3-(4-Methoxybenzoyl)-4-Oxo-1,4-Dihydroquinolin-1-Yl-N-(4-Methoxyphenyl)Acetamide represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure and functional groups make it a valuable tool for researchers seeking innovative solutions in drug discovery, materials science, and diagnostic imaging. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing modern science and technology.